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Compound of Interest

Compound Name: Lixivaptan

Cat. No.: B1674903

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like Lixivaptan is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information and a step-by-step approach
to ensure the safe and environmentally responsible disposal of Lixivaptan.

Lixivaptan is an investigational, orally-active, non-peptide, selective vasopressin V2 receptor
antagonist.[1][2] As with any active pharmaceutical ingredient (API), adherence to established
disposal protocols is paramount to prevent environmental contamination and ensure personnel
safety. The following procedures are based on general best practices for pharmaceutical and
chemical waste management in a laboratory setting.

Lixivaptan Identification and Safety Data

A clear understanding of the compound's properties is the first step in safe handling and
disposal.
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Property Information

N-[3-chloro-4-(6,11-dihydropyrrolo[2,1-c]
Chemical Name [3]benzodiazepine-5-carbonyl)phenyl]-5-fluoro-

2-methylbenzamide

CAS Number 168079-32-1
Molecular Formula C27H21CIFN302
Molecular Weight 473.93 g/mol

Physical Form White to beige powder
Known Hazards Harmful if swallowed
Storage Room temperature

Step-by-Step Disposal Procedure for Lixivaptan

In the absence of specific disposal instructions from the manufacturer, Lixivaptan should be
managed as a chemical waste in accordance with federal, state, and local regulations. The
primary regulation governing pharmaceutical waste in the United States is the Environmental
Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

1. Waste Characterization and Segregation:

» Do not dispose of Lixivaptan down the drain. Pharmaceutical waste should not be sewer-
disposed.

o Treat all unused, expired, or contaminated Lixivaptan, including pure API, solutions, and
contaminated labware (e.g., vials, pipette tips, gloves), as hazardous chemical waste.

e Segregate Lixivaptan waste from other waste streams to await proper disposal.
2. Packaging and Labeling:

e Place solid Lixivaptan waste in a designated, leak-proof, and sealable hazardous waste
container.
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» For liquid waste containing Lixivaptan (e.g., in DMSO), use a compatible, sealed container.

e Label the container clearly with "Hazardous Waste," the name "Lixivaptan," and the
approximate quantity.

3. Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.

o Ensure the storage area is well-ventilated.
4. Arrange for Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the Lixivaptan waste.

e Your EHS department will work with a licensed hazardous waste disposal contractor.

e The most common and required method for disposing of hazardous pharmaceutical waste is
incineration at a federally permitted facility.

5. Documentation:

e Maintain accurate records of the amount of Lixivaptan disposed of, the date of disposal, and
the method used. This is a requirement for regulatory compliance.

Logical Workflow for Lixivaptan Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Lixivaptan.
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Caption: Logical workflow for the proper disposal of Lixivaptan waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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